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Compound of Interest

Compound Name: 3-Chloro-2-methoxyphenol

CAS No.: 77102-92-2

Cat. No.: B1584002 Get Quote

Executive Summary: The "Silent" Hazard
3-Chloro-2-methoxyphenol (3-chloroguaiacol) is not merely a standard organic intermediate;

it is a lipophilic chlorophenol. Unlike inorganic acids that cause immediate pain signaling a

burn, phenolic compounds often possess an anesthetic effect. They can numb the local tissue

upon contact, allowing the chemical to penetrate the dermis and enter the bloodstream without

the operator realizing an exposure has occurred until systemic toxicity or severe necrosis sets

in.

Core Directive: Treat this compound as a Class 6.1 Toxic and Class 8 Corrosive. Standard

laboratory nitrile gloves are insufficient for prolonged protection.

Hazard Profile & Risk Assessment
This compound combines the corrosive nature of phenols with the enhanced lipophilicity of

halogenated hydrocarbons.
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Hazard Class GHS Classification Operational Implication

Acute Toxicity (Dermal) Category 3/4

Rapid absorption through skin.

[1] Potential for systemic

neurotoxicity.

Skin Corrosion Category 1B/2

Causes severe burns/irritation.

White necrosis is a hallmark

sign.

Eye Damage Category 1

Risk of permanent corneal

opacity. Goggles are

mandatory.

Environmental Aquatic Acute 1
Must be segregated as

Halogenated Organic Waste.

Expert Insight: The chlorine substituent at the 3-position increases the compound's partition

coefficient (LogP), making it more readily absorbed through nitrile rubber and human skin than

non-chlorinated guaiacol.

Personal Protective Equipment (PPE) Matrix
Standard "blue nitrile" gloves offer less than 15 minutes of protection against phenolic solvents

before permeation occurs. A tiered PPE approach is required based on the task duration and

state of matter (solid vs. solution).[2]

PPE Decision Logic
The following diagram illustrates the decision-making process for selecting the correct PPE

configuration.
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Task Assessment

Physical State?

Solid / Powder Liquid / Solution

Dust Generation Risk? Contact Duration?

LEVEL 1: Standard
Double Nitrile (5mil)
Lab Coat + Goggles

Low (Weighing)

LEVEL 2: Respiratory
N95/P100 Mask
Double Nitrile

Sleeves

High (Milling/Transfer) Splash (<5 min)

LEVEL 3: High Chemical
Silver Shield / Butyl Gloves

Face Shield + Goggles
Chem-Resistant Apron

Immersion (>5 min)

Click to download full resolution via product page

Figure 1: PPE Selection Decision Tree based on physical state and exposure duration.

Detailed Glove Specifications
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Glove Material Breakthrough Time Recommendation

Nitrile (Disposable) < 10 mins
Splash Only. Use only as an

outer sacrificial layer.

Neoprene > 60 mins

Good balance of dexterity and

protection for solution

handling.

Butyl Rubber > 480 mins

Excellent. Mandatory for spill

cleanup or stock solution

preparation.

Laminate (Silver Shield) > 480 mins

Best. Use as an inner liner

under nitrile for maximum

safety during synthesis.

Operational Protocols
A. The "Safe Weighing" Workflow
Handling the solid poses an inhalation risk (dust) and a contamination risk (residue).

Engineering Control: All weighing must occur inside a Chemical Fume Hood or a Powder

Containment Balance Enclosure. Never weigh on an open bench.

Preparation: Place a disposable absorbent mat (benchkote) in the hood. Have a container of

PEG 300/400 (Polyethylene Glycol) readily available before opening the bottle.

Transfer: Use a disposable spatula. Do not reuse spatulas to prevent cross-contamination of

other reagents with chlorophenol residues.

Decontamination: Immediately wipe the balance area and the reagent bottle exterior with a

PEG-soaked wipe, followed by water.

B. Emergency Response: The PEG Protocol
Water alone is often ineffective at removing lipophilic phenols from the skin and can sometimes

spread the chemical, increasing the surface area of absorption.
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If Skin Contact Occurs:

IMMEDIATE ACTION: Do NOT rinse with water first if the chemical is concentrated.

NEUTRALIZE: Apply PEG 300 or PEG 400 liberally to the affected area. Scrub gently with a

PEG-soaked gauze for 15–30 minutes. The PEG acts as a solvent to extract the phenol from

the skin layers.

FLUSH: After PEG treatment, rinse with copious amounts of water.

MEDICAL: Seek medical attention. Inform the physician of "Chlorophenol exposure."[3][4][5]

[6][7]

Disposal & Waste Management
3-Chloro-2-methoxyphenol contains a halogen (chlorine), which dictates its waste stream. It

cannot be incinerated in standard organic waste streams due to the risk of forming

dioxins/furans if combustion temperatures are not strictly controlled.

Solid Waste: Collect in a container labeled "Hazardous Waste - Solid Toxic/Corrosive."

Liquid Waste: Segregate into "Halogenated Organic Solvents." Do NOT mix with non-

halogenated solvents (e.g., acetone/ethanol waste) as this increases disposal costs

significantly.

Contaminated PPE: Gloves and wipes used to clean spills must be disposed of as solid

hazardous waste, not regular trash.

Spill Response Workflow

1. Alert & Evacuate
(Do not breathe dust)

2. Don PPE
(Butyl Gloves + Resp)

3. Containment
Use Absorbent Pads

4. Cleanup
Scoop into Haz Waste

5. Decontaminate
Wash Surface with PEG

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol for chlorophenolic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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